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Compound of Interest

Compound Name: Nitrourea

Cat. No.: B1361781

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of two important energetic
materials: nitrourea and nitroguanidine. Both compounds have significant applications in
military and industrial explosives, and a thorough understanding of their properties is crucial for
research and development in these fields. This document presents a side-by-side comparison
of their explosive performance, chemical stability, synthesis, and safety profiles, supported by
experimental data and detailed methodologies.

Executive Summary

Nitrourea and nitroguanidine are both powerful explosives, but they exhibit distinct
characteristics that make them suitable for different applications. Nitroguanidine is known for its
remarkable insensitivity to shock and friction, making it a key component in insensitive
munitions and propellants. Nitrourea, while more sensitive, offers a higher detonation velocity
under certain conditions. This guide will delve into the quantitative differences in their
performance and properties to provide a clear understanding of their respective advantages
and disadvantages.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of these explosives is
essential for their safe handling and application.
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Property Nitrourea Nitroguanidine
Chemical Formula CHsNs0s3 CHaN4O2
Molar Mass 105.05 g/mol [1] 104.07 g/mol [2]
Colorless to white crystalline ) )
Appearance . Colorless crystalline solid[3]
solid[1]
Density 1.73 g/cm3[1] 1.77 g/lcm3

Explosive Performance

The performance of an explosive is characterized by several key parameters, including its
velocity of detonation, detonation pressure, and sensitivity to initiation.

Performance Parameter Nitrourea Nitroguanidine
Velocity of Detonation (VoD) 6860 m/s (at 1.73 g/cm3)[4] 8200 m/s (at 1.70 g/cm3)
Detonation Pressure (PCJ) Calculated: ~23.5 GPa 30.7 GPa[5]

Impact Sensitivity Medium[1] Low

Friction Sensitivity Low[1] Insensitive

Note on Detonation Pressure of Nitrourea: An experimental value for the detonation pressure
of nitrourea is not readily available in the literature. The value provided is a theoretical
calculation based on its detonation velocity and density using the Chapman-Jouguet theory.

Synthesis and Production

The methods of synthesis for nitrourea and nitroguanidine differ significantly in their precursors
and reaction conditions.

Synthesis of Nitrourea

Nitrourea is typically synthesized through the nitration of urea nitrate. This process involves
the dehydration of urea nitrate using a strong dehydrating agent like concentrated sulfuric acid

at low temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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